Cas no 2138554-06-8 (1-(Cyclopentylmethyl)-4,4-dimethylcyclohex-2-en-1-ol)

• Product Name: 1-(Cyclopentylmethyl)-4,4-dimethylcyclohex-2-en-1-ol
• CAS No: 2138554-06-8
• MF: C₁₄H₂₄O
• MW: 208.339764595032
• CID: 6077233
• PubChem ID: 165497998
• Update Time: 2025-09-23

1-(Cyclopentylmethyl)-4,4-dimethylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopentylmethyl)-4,4-dimethylcyclohex-2-en-1-ol
• 2138554-06-8
• EN300-1156301
• 1-(Cyclopentylmethyl)-4,4-dimethylcyclohex-2-en-1-ol

• Inchi： 1S/C14H24O/c1-13(2)7-9-14(15,10-8-13)11-12-5-3-4-6-12/h7,9,12,15H,3-6,8,10-11H2,1-2H3
• InChI Key： KWWMNYNUVBCHIV-UHFFFAOYSA-N
• SMILES： OC1(C=CC(C)(C)CC1)CC1CCCC1

Computed Properties

• Exact Mass: 208.182715385g/mol
• Monoisotopic Mass: 208.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(Cyclopentylmethyl)-4,4-dimethylcyclohex-2-en-1-ol

Professional Introduction to Compound with CAS No. 2138554-06-8 and Product Name: 1-(Cyclopentylmethyl)-4,4-dimethylcyclohex-2-en-1-ol

The compound identified by the CAS number 2138554-06-8 and the product name 1-(Cyclopentylmethyl)-4,4-dimethylcyclohex-2-en-1-ol represents a significant advancement in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its complex cyclic structure, has garnered attention due to its unique chemical properties and potential applications in medicinal chemistry. The presence of multiple stereocenters and a conjugated system makes it a promising candidate for further investigation in drug discovery and synthetic chemistry.

At the core of understanding this compound lies its molecular architecture. The 1-(Cyclopentylmethyl)-4,4-dimethylcyclohex-2-en-1-ol structure features a cyclohexene backbone substituted with a cyclopentylmethyl group and two methyl groups at the 4-position. This arrangement creates a rigid framework that can be exploited for designing molecules with specific biological activities. The conjugated double bond in the cyclohexene ring further enhances its reactivity, making it a versatile intermediate in organic synthesis.

Recent research has highlighted the importance of such structurally complex molecules in developing novel therapeutic agents. The 1-(Cyclopentylmethyl)-4,4-dimethylcyclohex-2-en-1-ol compound has been studied for its potential role in modulating biological pathways associated with inflammation and oxidative stress. Preliminary studies suggest that derivatives of this molecule may exhibit anti-inflammatory properties by interacting with specific enzymes and receptors. This aligns with the broader trend in pharmaceutical research towards identifying small molecules that can effectively target complex disease mechanisms.

The synthesis of 1-(Cyclopentylmethyl)-4,4-dimethylcyclohex-2-en-1-ol presents unique challenges due to its intricate stereochemistry. Advanced synthetic methodologies, including stereoselective reactions and catalytic processes, have been employed to achieve high yields and enantiopurity. The development of efficient synthetic routes is crucial for scaling up production and conducting further pharmacological evaluations. Recent advances in catalytic asymmetric synthesis have provided new tools for constructing these complex molecules with greater precision and efficiency.

In the context of drug discovery, the 1-(Cyclopentylmethyl)-4,4-dimethylcyclohex-2-en-1-ol compound serves as a valuable scaffold for generating libraries of analogs. By modifying specific functional groups or introducing additional substituents, researchers can explore a wide range of biological activities. High-throughput screening (HTS) techniques combined with computational modeling have accelerated the process of identifying lead compounds from such libraries. This approach leverages the power of automation and data-driven decision-making to streamline drug discovery efforts.

The pharmacological potential of 1-(Cyclopentylmethyl)-4,4-dimethylcyclohex-2-en-1-ol has been further explored through computational studies. Molecular docking simulations have been used to predict how this molecule might interact with biological targets such as enzymes and receptors. These simulations provide insights into binding affinities and potential side effects, guiding experimental design and optimization efforts. The integration of experimental data with computational predictions offers a robust framework for evaluating the therapeutic potential of novel compounds.

Future directions in the study of 1-(Cyclopentylmethyl)-4,4-dimethylcyclohex-2-en-1-ol include exploring its role in treating neurological disorders. Preliminary evidence suggests that derivatives of this compound may influence neurotransmitter systems relevant to conditions such as Alzheimer's disease and Parkinson's disease. Investigating these potential applications will require rigorous preclinical studies to assess efficacy and safety profiles. Collaborative efforts between synthetic chemists, pharmacologists, and clinicians will be essential for translating laboratory findings into clinical benefits.

The environmental impact of synthesizing and utilizing 1-(Cyclopentylmethyl)-4,4-dimethylcyclohex-2-en-1-ol is also an important consideration. Green chemistry principles are being increasingly applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Techniques such as flow chemistry and biocatalysis offer promising alternatives to traditional batch processes, aligning with global efforts to promote sustainable industrial practices.

In conclusion, the compound identified by CAS number 2138554-06-8 represents a significant contribution to the field of organic chemistry and pharmaceutical research. The product name 1-(Cyclopentylmethyl)-4,4-dimethylcyclohex-2-en-1-ol underscores its complex structure and potential applications in drug discovery. With ongoing research focused on its biological activities, synthetic methodologies, and environmental sustainability, this molecule is poised to play a crucial role in advancing therapeutic solutions for various diseases.